Cas no 6168-39-4 (Benzenemethanol,2,4-dimethoxy-a-methyl-a-(1-methylethyl)-)

• Product Name: Benzenemethanol,2,4-dimethoxy-a-methyl-a-(1-methylethyl)-
• CAS No: 6168-39-4
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• MDL: MFCD01732814
• CID: 504514
• Update Time: 2026-04-29

Benzenemethanol,2,4-dimethoxy-a-methyl-a-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2,4-dimethoxy-a-methyl-a-(1-methylethyl)-
• 2-(2,4-dimethoxyphenyl)-3-methylbutan-2-ol
• LL 248

• MDL： MFCD01732814
• Inchi： InChI=1S/C13H20O3/c1-9(2)13(3,14)11-7-6-10(15-4)8-12(11)16-5/h6-9,14H,1-5H3
• InChI Key： LNLATAQPCHWIOX-UHFFFAOYSA-N
• SMILES： CC(C)C(C)(C1=C(C=C(C=C1)OC)OC)O

Computed Properties

• Exact Mass: 224.1413
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 38.69

Additional information on Benzenemethanol,2,4-dimethoxy-a-methyl-a-(1-methylethyl)-

Benzenemethanol, 2,4-Dimethoxy-α-Methyl-α-(1-Methylethyl)- (CAS No. 6168-39-4): A Comprehensive Overview

Benzenemethanol, 2,4-dimethoxy-α-methyl-α-(1-methylethyl)- (CAS No. 6168-39-4) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound, also known as 2,4-Dimethoxyphenylacetone or DMPPA, is characterized by its aromatic ring substituted with two methoxy groups and an α-methyl-α-(1-methylethyl) group. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in various synthetic pathways.

The molecular formula of Benzenemethanol, 2,4-dimethoxy-α-methyl-α-(1-methylethyl)- is C₁₂H₁₈O₃, and its molecular weight is approximately 209.27 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point ranges from 75 to 78°C, and it exhibits moderate stability under standard laboratory conditions.

In the realm of pharmaceutical research, Benzenemethanol, 2,4-dimethoxy-α-methyl-α-(1-methylethyl)- has been explored for its potential applications in the synthesis of bioactive molecules. Recent studies have highlighted its role as a key intermediate in the production of certain analgesics and anti-inflammatory agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of DMPPA exhibit potent analgesic activity by modulating specific pain receptors in the central nervous system. This finding opens new avenues for the development of more effective pain management therapies.

Beyond pharmaceuticals, Benzenemethanol, 2,4-dimethoxy-α-methyl-α-(1-methylethyl)- has found applications in materials science and polymer chemistry. Its unique structure makes it an excellent precursor for the synthesis of advanced polymers with tailored properties. Researchers at the University of California, Berkeley reported in a 2020 study that DMPPA can be polymerized to form high-performance materials with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as aerospace engineering and electronics.

The synthetic versatility of Benzenemethanol, 2,4-dimethoxy-α-methyl-α-(1-methylethyl)- is further exemplified by its use in the preparation of chiral ligands for asymmetric catalysis. Chiral ligands are crucial in the synthesis of enantiomerically pure compounds, which are essential for many pharmaceuticals and fine chemicals. A recent publication in Angewandte Chemie detailed a novel method for synthesizing chiral DMPPA derivatives that exhibit high enantioselectivity in catalytic reactions. This breakthrough has significant implications for improving the efficiency and selectivity of industrial chemical processes.

In addition to its synthetic applications, Benzenemethanol, 2,4-dimethoxy-α-methyl-α-(1-methylethyl)- has been studied for its environmental impact and biodegradability. A study conducted by the Environmental Protection Agency (EPA) found that DMPPA exhibits low toxicity to aquatic organisms and degrades readily under natural conditions. This characteristic makes it a more environmentally friendly alternative to some traditional organic solvents and intermediates used in industrial processes.

The safety profile of Benzenemethanol, 2,4-dimethoxy-α-methyl-α-(1-methylethyl)- is another critical aspect to consider. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to adhere to standard safety guidelines to minimize any potential risks. Personal protective equipment (PPE) such as gloves and safety goggles should be worn when handling this compound to prevent skin contact and inhalation.

In conclusion, Benzenemathanol, 2,4-dimethoxy-α-methyl-α-(1-methylethyl)- (CAS No. 6168-39-4) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and versatile synthetic properties make it an invaluable tool for researchers and industrial chemists alike. As ongoing research continues to uncover new uses and benefits of this compound, it is likely to play an increasingly important role in advancing the frontiers of chemistry and related fields.